Cas no 62615-78-5 (1H-Indole, 1-(trifluoroacetyl)-)

1H-Indole, 1-(trifluoroacetyl)- structure
62615-78-5 structure
Product Name:1H-Indole, 1-(trifluoroacetyl)-
CAS No:62615-78-5
MF:C10H6F3NO
MW:213.15595293045
CID:438091
PubChem ID:12955899
Update Time:2025-04-19

1H-Indole, 1-(trifluoroacetyl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Indole, 1-(trifluoroacetyl)-
    • 2,2,2-trifluoro-1-indol-1-ylethanone
    • DTXSID30513875
    • SCHEMBL9017035
    • 2,2,2-Trifluoro-1-(1H-indol-1-yl)ethan-1-one
    • 1-(trifluoroacetyl)-1H-indole
    • N-(trifluoroacetyl)indole
    • 62615-78-5
    • 2,2,2-Trifluoro-1-(1H-indol-1-yl)ethanone
    • Indole, TFA
    • Inchi: 1S/C10H6F3NO/c11-10(12,13)9(15)14-6-5-7-3-1-2-4-8(7)14/h1-6H
    • InChI Key: KAWBQLNYYQEEIA-UHFFFAOYSA-N
    • SMILES: FC(C(N1C=CC2C=CC=CC1=2)=O)(F)F

Computed Properties

  • Exact Mass: 213.04018
  • Monoisotopic Mass: 213.04014830g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 0
  • Complexity: 264
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 22Ų

Experimental Properties

  • PSA: 22
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